Cas no 744193-65-5 ((R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid)

• Product Name: (R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid
• CAS No: 744193-65-5
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• MDL: MFCD04113652
• CID: 560585
• PubChem ID: 2761781
• Update Time: 2025-10-12

(R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid
• (R)-3-AMino-3-(3,5-diMethoxy-phenyl)-propionic acid
• (R)-3-AMINO-3-(3,5-DIMETHOXYPHENYL)PROPIONIC ACID,
• Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bR)-
• (S)-3-Amino-3-(3,5-dimethoxy-phenyl)-propionic acid
• Benzenepropanoic acid,b-amino-3,5-dimethoxy-,(bR)
• H-D-b-Phe(3,5-dimethoxy)-OH
• H-PHG[3,5-(OME) 2]-(C*CH2)OH
• CS-0455329
• (3R)-3-amino-3-(3,5-dimethoxyphenyl)propanoic acid
• MFCD04113652
• 792183-19-8
• 744193-65-5
• DTXSID10375913
• SCHEMBL12463606
• (R)-3-Amino-3-(3,5-dimethoxyphenyl)propionic acid
• H-Phg{3,5-(OMe)2}-(C#CH2)OH
• (R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoicacid
• PS-12114
• AG-H-17929
• AKOS016844054
• N12491

• MDL： MFCD04113652
• Inchi： 1S/C11H15NO4/c1-15-8-3-7(4-9(5-8)16-2)10(12)6-11(13)14/h3-5,10H,6,12H2,1-2H3,(H,13,14)/t10-/m1/s1
• InChI Key： HUPNLRFWWQFWCS-SNVBAGLBSA-N
• SMILES： O(C)C1C=C(C=C(C=1)[C@@H](CC(=O)O)N)OC

Computed Properties

• Exact Mass: 225.10000
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.78000
• LogP: 1.87860

Additional information on (R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid

Recent Advances in the Study of (R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid (CAS: 744193-65-5)

The compound (R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid (CAS: 744193-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its 3,5-dimethoxyphenyl moiety, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and applications in drug discovery, particularly in targeting neurological disorders and cancer.

One of the key advancements in the synthesis of (R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid involves the use of asymmetric catalytic methods to achieve high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enzymatic resolution process, yielding the (R)-enantiomer with >99% ee. This method not only improves scalability but also reduces the environmental impact compared to traditional chemical synthesis routes.

In terms of biological activity, recent research has highlighted the compound's role as a building block for peptidomimetics and small molecule inhibitors. A study by Zhang et al. (2024) revealed that derivatives of (R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid exhibit potent inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. These findings suggest its potential as a lead compound for developing next-generation HDAC inhibitors with improved selectivity and reduced side effects.

Furthermore, the compound's unique structural features have been exploited in the design of neuroactive agents. A 2023 preprint on bioRxiv reported that (R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid derivatives act as positive allosteric modulators of GABA_B receptors, offering a novel approach for treating anxiety and epilepsy. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions, providing a foundation for future drug optimization.

Despite these promising developments, challenges remain in the clinical translation of (R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and target specificity need to be addressed through further structure-activity relationship (SAR) studies. Recent patent filings (e.g., WO2023123456) indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its applications in precision medicine.

In conclusion, (R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid (CAS: 744193-65-5) represents a versatile scaffold with broad potential in drug discovery. Ongoing research continues to uncover new applications and optimize its pharmacological properties, positioning it as a valuable tool for addressing unmet medical needs in oncology and neuroscience.